![molecular formula C8H7BrN4OS B298825 4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide](/img/structure/B298825.png)
4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
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Overview
Description
4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide has been investigated for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been studied for its anticancer, antifungal, and antibacterial properties. In agriculture, it has been evaluated for its insecticidal and herbicidal activities. In material science, it has been explored for its potential use in the synthesis of novel materials.
Mechanism of Action
The mechanism of action of 4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cells. For example, in cancer cells, it has been shown to inhibit the activity of enzymes involved in DNA synthesis, leading to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and the target organism. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In bacteria and fungi, it has been demonstrated to disrupt cell wall synthesis and membrane integrity, leading to cell death. In insects and plants, it has been reported to interfere with the nervous system and metabolic pathways, leading to toxicity.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments include its high potency, broad-spectrum activity, and relatively low toxicity. However, its limitations include its limited solubility in water and some organic solvents, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide. These include:
1. Further investigation of its mechanism of action and molecular targets to better understand its biological activity.
2. Development of more efficient and scalable synthesis methods to facilitate its production and commercialization.
3. Exploration of its potential applications in other fields such as nanotechnology and environmental science.
4. Evaluation of its safety and efficacy in vivo to assess its potential as a therapeutic agent.
5. Synthesis of novel derivatives and analogs to improve its pharmacological properties and broaden its activity spectrum.
Conclusion
In conclusion, this compound is a promising chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its derivatives.
Synthesis Methods
The synthesis of 4-{[(5-bromo-2-furyl)methylene]amino}-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide involves the reaction of 5-bromo-2-furaldehyde and 5-methyl-1H-1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The resulting compound has been characterized by various analytical techniques such as NMR, IR, and mass spectrometry.
properties
Molecular Formula |
C8H7BrN4OS |
---|---|
Molecular Weight |
287.14 g/mol |
IUPAC Name |
4-[(E)-(5-bromofuran-2-yl)methylideneamino]-3-methyl-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C8H7BrN4OS/c1-5-11-12-8(15)13(5)10-4-6-2-3-7(9)14-6/h2-4H,1H3,(H,12,15)/b10-4+ |
InChI Key |
IWZWTEHTDRSERZ-ONNFQVAWSA-N |
Isomeric SMILES |
CC1=NNC(=S)N1/N=C/C2=CC=C(O2)Br |
SMILES |
CC1=NNC(=S)N1N=CC2=CC=C(O2)Br |
Canonical SMILES |
CC1=NNC(=S)N1N=CC2=CC=C(O2)Br |
Origin of Product |
United States |
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